Cas no 139393-83-2 (3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
• CAS No: 139393-83-2
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1269260
• PubChem ID: 15228411
• Update Time: 2025-04-20

3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
• 5-ethyl-1,2-dihydro-6-methyl-2-oxo-3-Pyridinecarboxylic acid
• 139393-83-2
• AKOS017531783
• DA-10800
• SCHEMBL9274056

• Inchi： 1S/C9H11NO3/c1-3-6-4-7(9(12)13)8(11)10-5(6)2/h4H,3H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： UFEXUUNRWLGQRS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(CC)=C(C)N1

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4